Cas no 1357094-96-2 (3,5-Dibromo-4-(methylthio)pyridine)

• Product Name: 3,5-Dibromo-4-(methylthio)pyridine
• CAS No: 1357094-96-2
• MF: C₆H₅Br₂NS
• MW: 282.983598470688
• CID: 6793032
• PubChem ID: 68086567
• Update Time: 2025-06-13

3,5-Dibromo-4-(methylthio)pyridine Chemical and Physical Properties

Names and Identifiers

• 1357094-96-2
• SCHEMBL10272994
• 3,5-Dibromo-4-(methylthio)pyridine
• MFCD30174232

• Inchi： 1S/C6H5Br2NS/c1-10-6-4(7)2-9-3-5(6)8/h2-3H,1H3
• InChI Key： ORAJQLQQKVRSPM-UHFFFAOYSA-N
• SMILES： BrC1C=NC=C(C=1SC)Br

Computed Properties

• Exact Mass: 282.84890g/mol
• Monoisotopic Mass: 280.85095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.2Ų

Additional information on 3,5-Dibromo-4-(methylthio)pyridine

Professional Introduction to 3,5-Dibromo-4-(methylthio)pyridine (CAS No. 1357094-96-2)

3,5-Dibromo-4-(methylthio)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1357094-96-2, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and structural versatility. The presence of bromine substituents at the 3rd and 5th positions, along with a methylthio group at the 4th position, imparts unique electronic and steric properties to the molecule, making it a valuable scaffold for the development of novel bioactive agents.

The structural configuration of 3,5-Dibromo-4-(methylthio)pyridine (CAS No. 1357094-96-2) allows for extensive functionalization, which is a critical factor in drug discovery processes. The bromine atoms can serve as handles for further chemical modifications via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of various aryl or alkyl groups. Additionally, the methylthio (-SCH₃) moiety can participate in nucleophilic substitution reactions or serve as a point of interaction with biological targets. These features make the compound a versatile intermediate in synthetic chemistry.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives, particularly those with halogenated and sulfur-containing substituents. Studies have demonstrated that such modifications can enhance binding affinity and metabolic stability, key factors in drug design. For instance, 3,5-Dibromo-4-(methylthio)pyridine (CAS No. 1357094-96-2) has been investigated as a precursor in the synthesis of kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases. The brominated pyridines exhibit favorable interactions with tyrosine kinase domains due to their ability to mimic ATP binding pockets.

One of the most compelling applications of 3,5-Dibromo-4-(methylthio)pyridine (CAS No. 1357094-96-2) lies in its role as a building block for antiviral agents. The structural motif is reminiscent of several known antiviral drugs that target viral proteases or polymerases. Researchers have leveraged its scaffold to develop inhibitors against RNA viruses by incorporating additional functional groups that enhance specificity and potency. The bromine atoms facilitate further derivatization, allowing chemists to fine-tune electronic properties and improve pharmacokinetic profiles.

The synthesis of 3,5-Dibromo-4-(methylthio)pyridine (CAS No. 1357094-96-2) typically involves multi-step organic transformations starting from commercially available pyridine precursors. Common synthetic routes include halogenation followed by thiolation or vice versa, depending on reaction conditions and desired regioselectivity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce aryl or heteroaryl groups at specific positions on the pyridine ring. These methods highlight the compound's utility as a versatile intermediate in modern synthetic organic chemistry.

From a medicinal chemistry perspective, 3,5-Dibromo-4-(methylthio)pyridine (CAS No. 1357094-96-2) exemplifies how structural diversity can be harnessed to discover new therapeutic entities. Its incorporation into drug candidates has led to several promising lead compounds that are currently undergoing preclinical evaluation. The success of these derivatives underscores the importance of exploring novel heterocyclic scaffolds like this one for addressing unmet medical needs.

The chemical properties of 3,5-Dibromo-4-(methylthio)pyridine (CAS No. 1357094-96-2) also make it an attractive candidate for material science applications beyond pharmaceuticals. For example, its ability to form coordination complexes with metal ions has been exploited in designing luminescent materials or catalysts. The bromine substituents can act as ligands for transition metals such as palladium or copper, facilitating catalytic cycles in organic transformations.

In conclusion,3,5-Dibromo-4-(methylthio)pyridine (CAS No. 1357094-96-2) is a multifaceted compound with broad utility in pharmaceutical research and industrial applications. Its unique structural features enable diverse chemical modifications and biological interactions, making it an indispensable tool for chemists and biologists alike. As research continues to uncover new synthetic pathways and pharmacological targets,3,5-Dibromo-4-(methylthio)pyridine will undoubtedly remain at the forefront of medicinal chemistry innovation.